Cas no 2349406-37-5 ((2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid
• CAS No: 2349406-37-5
• MF: C₁₆H₁₉F₂NO₄
• MW: 327.323171854019
• CID: 5619708
• PubChem ID: 97357156
• Update Time: 2025-10-18

(2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2349406-37-5
• EN300-28294996
• (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(4,4-difluorocyclohexyl)acetic acid
• Cyclohexaneacetic acid, 4,4-difluoro-α-[[(phenylmethoxy)carbonyl]amino]-, (αR)-
• (R)-2-(((benzyloxy)carbonyl)amino)-3-(4,4-difluorocyclohexyl)propanoicacid
• (2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid

• Inchi： 1S/C16H19F2NO4/c17-16(18)8-6-12(7-9-16)13(14(20)21)19-15(22)23-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,19,22)(H,20,21)/t13-/m1/s1
• InChI Key： IPGGMXDGUYIFGO-CYBMUJFWSA-N
• SMILES： FC1(CCC([C@H](C(=O)O)NC(=O)OCC2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 327.12821441g/mol
• Monoisotopic Mass: 327.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 494.1±35.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Additional information on (2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid

(2R)-2-{(Benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic Acid: A Comprehensive Overview

The compound (2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid, with the CAS number 2349406-37-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a chiral center at the second carbon atom, a benzyloxycarbonyl (Cbz) protecting group, and a 4,4-difluorocyclohexyl substituent. The combination of these structural elements makes it a valuable intermediate in the synthesis of bioactive molecules and a potential candidate for drug development.

Recent studies have highlighted the importance of stereochemistry in drug design, and this compound exemplifies how the configuration at the chiral center can influence biological activity. The (R)-configuration at the second carbon atom is critical for ensuring proper molecular interactions with target proteins. This has been validated through in vitro assays, where enantiomeric excess (ee) was shown to significantly impact binding affinity and selectivity. Researchers have also explored the role of the benzyloxycarbonyl group as a protecting agent during peptide synthesis, demonstrating its stability under various reaction conditions while maintaining reactivity for subsequent deprotection steps.

The 4,4-difluorocyclohexyl group introduces unique electronic and steric properties to the molecule. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as permeability and bioavailability. Recent advancements in computational chemistry have allowed for detailed modeling of this group's contribution to the overall pharmacokinetics of the compound. Molecular dynamics simulations have revealed that the difluorocyclohexyl moiety enhances receptor binding by creating favorable hydrophobic interactions without compromising flexibility.

In terms of synthesis, this compound is typically prepared via multi-step processes that involve peptide coupling reactions and stereoselective fluorination. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields and stereochemical integrity. These methods have been optimized in recent studies to address challenges such as side reactions and racemization during intermediate steps.

From a therapeutic perspective, this compound has shown promise in preclinical models targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of proteolytic enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The combination of its chiral center and fluorinated substituent allows for selective inhibition without off-target effects, making it a compelling candidate for further development.

Moreover, the benzyloxycarbonyl group has been utilized in click chemistry approaches to create libraries of related compounds for high-throughput screening. This approach has enabled researchers to rapidly evaluate structural variations and identify lead compounds with enhanced biological activity. Recent collaborative efforts between academic institutions and pharmaceutical companies have further advanced our understanding of this compound's potential applications in personalized medicine.

In conclusion, (2R)-2-{(benzyloxy)carbonylamino}-2-(4,4-difluorocyclohexyl)acetic acid represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique structure, combined with recent advances in chemical methodology and computational modeling, positions it as a key player in developing novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly contribute to advancing our understanding of complex biological systems and improving human health.